N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide

• IUPAC Name: N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C9H20N2O3S/c1-8(2)5-6-10-9(12)7-11(3)15(4,13)14/h8H,5-7H2,1-4H3,(H,10,12)
• InChI Key: ZRYGVIQCMHUERE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CN(C)S(=O)(=O)C
• Molecular Formula: C9H20N2O3S
• Molecular Weight: 236.33 g/mol

Description

N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide is an organic compound with a complex structure that includes a methylsulfonyl group and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide typically involves the reaction of 3-methylbutylamine with methylsulfonyl chloride to form the intermediate N-(3-methylbutyl)-methylsulfonamide. This intermediate is then reacted with chloroacetic acid under basic conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide can undergo various chemical reactions, including:

Oxidation: The methylsulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The acetamide moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of catalysts like palladium or copper.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted acetamides.

Scientific Research Applications

N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby altering the enzyme’s function. Additionally, it can interact with cellular pathways involved in inflammation and pain, leading to its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

N-(3-methylbutyl)acetamide: Lacks the methylsulfonyl group, resulting in different chemical properties and reactivity.

N-(3-methylbutyl)-2-aminoacetamide: Lacks the methylsulfonyl group, leading to different biological activity.

N-(3-methylbutyl)-2-[methylsulfonyl]acetamide: Similar structure but without the additional methyl group on the sulfonyl moiety.

Uniqueness

N-(3-methylbutyl)-2-[methyl(methylsulfonyl)amino]acetamide is unique due to the presence of both the methylsulfonyl and acetamide groups, which confer distinct chemical and biological properties